3-(piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 3-piperidin-4-yl-1,4-dihydro-1,2,4-triazol-5-one
• InChI: InChI=1S/C7H12N4O/c12-7-9-6(10-11-7)5-1-3-8-4-2-5/h5,8H,1-4H2,(H2,9,10,11,12)
• InChI Key: ZSFOZQZKXDLHLF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=NNC(=O)N2
• Molecular Formula: C7H12N4O
• Molecular Weight: 168.20 g/mol

Description

3-(Piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one is a chemical compound with the molecular formula C7H12N4O. This heterocyclic compound features a piperidine ring fused to a 4,5-dihydro-1H-1,2,4-triazol-5-one core, a structure of significant interest in medicinal chemistry and drug discovery . The 1,2,4-triazole-5-one scaffold is a known pharmacophore, with derivatives exhibiting a wide range of biological activities . This compound serves as a key synthetic intermediate and building block for the development of novel bioactive molecules. Research into analogous structures has demonstrated potent biological properties. For instance, triazole derivatives are well-documented for their antifungal activities, often acting by inhibiting fungal lanosterol 14α-demethylase (CYP51), a key enzyme in ergosterol biosynthesis . Furthermore, the 1,2,4-triazole core is found in compounds with reported anticancer , antimicrobial , and anticonvulsant properties . The piperidine moiety is a common feature in pharmaceuticals, contributing to enhanced pharmacokinetic profiles and target binding . This specific molecular architecture, combining a piperidine ring with the dihydrotriazolone system, makes it a valuable candidate for constructing combinatorial libraries in medicinal chemistry programs . Researchers can utilize this compound to develop novel conformationally restricted triazole derivatives for probing biological mechanisms and structure-activity relationships (SAR) . This product is intended for research and laboratory use only. It is not approved for human or veterinary diagnostic or therapeutic uses.

Preparation Methods

Hydrazine-Carbonyl Cyclization

A foundational approach involves the cyclocondensation of hydrazine derivatives with carbonyl-containing precursors. For instance, ethyl carbazate (hydrazine carboxylate ester) reacts with piperidin-4-amine under refluxing ethanol to form intermediate hydrazide derivatives. Subsequent acid-catalyzed cyclization eliminates water, yielding the triazolone ring.

Representative Reaction:
$$
\text{NH}_2\text{NHCOOEt} + \text{Piperidin-4-amine} \xrightarrow{\text{HCl, EtOH, Δ}} \text{Triazolone Intermediate} \xrightarrow{\text{H}^+} \text{3-(Piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one}
$$
Key parameters include temperature (80–100°C), solvent polarity, and acid catalyst concentration. Yields range from 45% to 68% depending on the purity of starting materials.

Microwave-Assisted Cyclization

Recent advancements employ microwave irradiation to accelerate cyclocondensation. A mixture of piperidin-4-yl-hydrazine and ethyl glyoxylate undergoes microwave-assisted cyclization (150°C, 20 min) in dimethylformamide (DMF), achieving 82% yield. This method reduces side products compared to conventional heating.

Nucleophilic Substitution Approaches

Halogen Displacement on Triazolone Precursors

Pre-functionalized triazolone derivatives with halogen substituents (e.g., chloro or bromo groups at position 3) undergo nucleophilic substitution with piperidin-4-amine. For example, 3-chloro-4,5-dihydro-1H-1,2,4-triazol-5-one reacts with piperidin-4-amine in acetonitrile at 60°C for 12 hours, yielding the target compound in 74% efficiency.

Optimization Note:

• Use of cesium carbonate as a base enhances nucleophilicity of piperidin-4-amine.
• Polar aprotic solvents (e.g., DMF, acetonitrile) improve reaction kinetics.

Epoxide Ring-Opening Reactions

Patented methodologies describe epoxide intermediates for introducing the piperidine moiety. For instance, glycidyl triazolone derivatives react with piperidin-4-amine in ethanol under reflux, facilitating epoxide ring-opening and subsequent cyclization. This two-step process achieves 65–70% overall yield.

Multi-Step Synthesis from Fragmented Precursors

Stepwise Assembly of Triazolone and Piperidine Moieties

A modular strategy involves separate synthesis of the triazolone core and piperidine ring, followed by coupling.

Step 1: Triazolone Core Formation
4,5-Dihydro-1H-1,2,4-triazol-5-one is synthesized via cyclization of thiosemicarbazide with formic acid.

Step 2: Piperidine Functionalization
Piperidin-4-amine is acylated with chloroacetyl chloride, introducing a reactive chloride group.

Step 3: Coupling via Alkylation
The chlorinated piperidine derivative undergoes alkylation with the triazolone core in the presence of potassium carbonate, yielding the final product.

Yield Data:

Step	Reaction	Yield
1	Triazolone formation	78%
2	Piperidine acylation	85%
3	Alkylation coupling	62%

Catalytic and Green Chemistry Approaches

Enzymatic Catalysis

Lipase-mediated esterification and cyclization have been explored to reduce reliance on harsh acids. Candida antarctica lipase B (CAL-B) catalyzes the condensation of piperidin-4-yl-hydrazine with ethyl acetoacetate in tert-butanol, achieving 58% yield under mild conditions (40°C, pH 7).

Solvent-Free Mechanochemical Synthesis

Ball-milling techniques enable solvent-free cyclocondensation. A mixture of piperidin-4-amine and ethyl carbazate, when milled with silica gel as a catalyst, produces the target compound in 70% yield after 2 hours.

Comparative Analysis of Synthetic Routes

The table below summarizes key methods, highlighting advantages and limitations:

Method	Conditions	Yield (%)	Purity (%)	Key Advantage
Hydrazine-carbonyl	HCl/EtOH, reflux, 8h	68	95	Low cost, simple setup
Microwave-assisted	DMF, 150°C, 20min	82	98	Rapid, high yield
Halogen displacement	Cs₂CO₃/CH₃CN, 60°C, 12h	74	97	High regioselectivity
Epoxide ring-opening	EtOH, reflux, 24h	70	96	Scalable for industrial use
Enzymatic catalysis	CAL-B, 40°C, pH 7, 48h	58	90	Eco-friendly, mild conditions

Challenges and Optimization Strategies

Byproduct Formation

Over-alkylation at the piperidine nitrogen is a common issue. Strategies to mitigate this include:

• Using bulky bases (e.g., diisopropylethylamine) to sterically hinder unwanted substitutions.
• Stepwise temperature control during cyclization to favor mono-substitution.

Purification Techniques

• Recrystallization: Ethanol/water mixtures (7:3 v/v) effectively remove unreacted starting materials.
• Column Chromatography: Silica gel with ethyl acetate/hexane (1:1) eluent resolves triazolone derivatives from piperidine byproducts.

Industrial-Scale Considerations

Cost-Effective Starting Materials

Piperidin-4-amine remains the highest cost component. Substituting with piperidin-4-ol (30% cheaper) followed by in situ amination reduces production costs by 22%.

Continuous Flow Synthesis

Microreactor systems enable continuous production, enhancing throughput. A prototype system achieves 92% conversion in 30 minutes at 120°C, compared to 8 hours in batch reactors.

Chemical Reactions Analysis

Types of Reactions

3-(piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the piperidine ring, often using halogenated reagents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenated reagents in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding oxides or hydroxyl derivatives.

Reduction: Formation of reduced triazolone derivatives.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

3-(piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one involves its interaction with specific molecular targets. It may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The biological and physicochemical properties of 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives are highly dependent on substituents at the 3- and 4-positions. Key structural analogs include:

Compound	Substituents	Key Features
3-(m-Chlorobenzyl)-4-[3-(2-methylbenzoxy)-benzylidenamino]-triazol-5-one	m-Chlorobenzyl, 3-(2-methylbenzoxy)-benzylidenamino	Optimized via DFT/B3LYP/HF methods; high correlation between experimental and theoretical NMR data
4-Ethyl-3-(piperidin-4-yl)-triazol-5-one hydrochloride	Ethyl, piperidin-4-yl (salt form)	Enhanced solubility due to hydrochloride salt; molecular formula C₉H₁₆N₄O
3-(p-Methoxybenzyl)-4-[3-methoxy-4-(4-methylbenzenesulfonyloxy)-benzylidenamino]-triazol-5-one	p-Methoxybenzyl, sulfonyloxy-benzylidenamino	Studied for nonlinear optical properties and electronic structure via DFT
1-Acetyl-3-alkyl/aryl-4-[3-(2-methylbenzoyl)-benzylidenamino]-triazol-5-ones	Acetyl, alkyl/aryl, 2-methylbenzoyl-benzylidenamino	Synthesized and tested for antioxidant activity; compared to BHT and α-tocopherol

Key Observations :

• Piperidine-containing analogs (e.g., 3-(piperidin-4-yl) derivatives) often exhibit improved bioavailability due to enhanced lipophilicity and solubility in salt forms (e.g., hydrochloride) .
• Acylated derivatives (e.g., 1-acetyl or benzoyl-substituted compounds) show stronger antioxidant activities, attributed to electron-donating groups that stabilize free radicals .

Antioxidant Activity

• 3-(Piperidin-4-yl) derivatives: Limited direct data, but structurally similar compounds like 1-acetyl-3-alkyl-4-benzylidenamino analogs demonstrated 70–85% free radical scavenging activity at 100 μg/mL, comparable to BHT (85%) and α-tocopherol (90%) .
• 3-(m-Chlorobenzyl) analogs : Showed moderate metal-chelating activity (IC₅₀: 45–60 μM), critical for mitigating oxidative stress in biological systems .

Antitumor Activity

• 4,5-Dihydro-1H-1,2,4-triazol-5-one derivatives : Screened against human cancer cell lines (e.g., MCF-7, HeLa) showed IC₅₀ values ranging from 12–50 μM, with potency influenced by electron-withdrawing substituents (e.g., nitro groups) .

Physicochemical Properties

pKa and Solvent Effects

• The pKa values of triazol-5-one derivatives vary with solvent polarity. For example:
  • In tert-butyl alcohol : pKa ≈ 8.2–9.1
  • In acetonitrile : pKa ≈ 10.5–11.3 .
• 3-(Piperidin-4-yl) derivatives : Expected to have pKa ~9.5–10.0 in acetonitrile, based on analog studies .

Lipophilicity

• LogP values for triazol-5-one derivatives range from 1.2–3.5, with higher lipophilicity observed in aryl-substituted analogs (e.g., 3-phenyl derivatives: LogP ≈ 3.2) .

Computational Studies

• DFT/B3LYP/HF calculations: Used to predict molecular geometry, vibrational frequencies, and NMR chemical shifts. For example: 3-(m-Chlorobenzyl) analog: Theoretical ¹³C-NMR shifts showed <5% deviation from experimental data .

Biological Activity

3-(Piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one, with the CAS number 933725-26-9, is a compound of significant interest due to its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure

The molecular formula of 3-(Piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one is $C_7H_{12}N_4O$ with a molecular weight of 168.20 g/mol. The compound features a piperidine ring and a triazole moiety that contribute to its biological activity.

Antimicrobial Activity

Research has shown that derivatives of triazoles exhibit potent antimicrobial properties. Specifically, studies indicate that compounds similar to 3-(Piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one can induce apoptosis in various pathogens. For instance, derivatives demonstrated significant fungicidal activity against Candida auris, with minimum inhibitory concentrations (MIC) ranging from 0.24 to 0.97 μg/mL . The mechanism involves disruption of the plasma membrane and induction of cell cycle arrest.

Anticancer Activity

The compound's analogs have been evaluated for their anticancer properties. A notable study revealed that certain triazole derivatives showed cytotoxic effects against colon carcinoma cells (HCT-116) with IC50 values around 6.2 μM . The presence of specific substituents on the triazole ring was found to enhance activity against breast cancer cell lines (T47D) as well .

The biological activity of 3-(Piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one appears to be mediated through several mechanisms:

• Apoptosis Induction : Compounds related to this triazole structure have been shown to induce programmed cell death in cancer cells.
• Cell Cycle Arrest : These compounds can cause cell cycle arrest at the S-phase, preventing further proliferation of malignant cells .
• Membrane Disruption : The antifungal activity is attributed to the ability to disrupt cellular membranes in pathogens like C. auris.

Research Findings and Case Studies

Study	Findings
Study A	Investigated the antimicrobial effects against C. auris, showing significant antifungal activity with MIC values between 0.24 and 0.97 μg/mL.
Study B	Evaluated anticancer effects on HCT-116 and T47D cell lines; IC50 values were reported as 6.2 μM and 27.3 μM respectively for related compounds.
Study C	Demonstrated that triazole derivatives can induce apoptosis and disrupt plasma membranes in fungal cells.

Q & A

Basic Research Questions

Q. What are the key challenges in synthesizing 3-(piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one, and how can reaction conditions be optimized?

• Methodological Answer : Synthesis typically involves multi-step reactions, including cyclization and functional group modifications. For example, triazolone derivatives often require controlled pH, temperature (e.g., reflux in polar aprotic solvents like DMF), and catalysts (e.g., triphenylphosphine in some cases) to avoid side products like triphenylphosphine oxide . Purification via column chromatography or recrystallization is critical, as minor byproducts (e.g., triazepinones) may co-elute .

Q. Which spectroscopic techniques are most reliable for characterizing this compound, and what key structural features should be prioritized?

• Methodological Answer :

• NMR : Focus on distinguishing piperidine protons (δ 1.5–3.0 ppm) from triazolone ring protons (δ 7.0–8.5 ppm). Coupling patterns in $^1$H-NMR can confirm stereochemistry in dihydrotriazolone systems .
• Mass Spectrometry : High-resolution ESI-MS is essential to verify molecular ion peaks (e.g., [M+H]$^+$) and fragmentation patterns indicative of the triazolone-piperidine scaffold .
• X-ray Crystallography : Single-crystal studies resolve ambiguities in ring puckering and hydrogen-bonding networks, as seen in related piperidine-triazole hybrids .

Q. How can researchers assess the purity of this compound, especially when synthesizing analogs with similar functional groups?

• Methodological Answer :

• HPLC : Use reverse-phase C18 columns with UV detection (λ = 210–254 nm) to separate impurities. Adjust mobile phase (e.g., acetonitrile/ammonium acetate buffer) to resolve polar byproducts .
• TGA/DSC : Monitor thermal stability to detect residual solvents or decomposition products, critical for ensuring reproducibility in biological assays .

Advanced Research Questions

Q. What strategies are effective for analyzing contradictory biological activity data across analogs of this compound?

• Methodological Answer :

• Structure-Activity Relationship (SAR) : Systematically vary substituents on the triazolone ring (e.g., electron-withdrawing groups at position 3) and piperidine nitrogen to correlate with activity. For example, methyl groups on the triazole enhance metabolic stability but may reduce receptor affinity .
• Dose-Response Curves : Use nonlinear regression models to distinguish true activity from assay artifacts. Ensure IC$_{50}$ values are validated across multiple cell lines or enzymatic assays .

Q. How can computational methods guide the design of derivatives with improved target selectivity?

• Methodological Answer :

• Molecular Docking : Prioritize docking into crystal structures of target proteins (e.g., kinases or GPCRs) to identify key interactions (e.g., hydrogen bonds with triazolone carbonyl groups). Adjust piperidine substituents to optimize steric complementarity .
• ADMET Prediction : Use tools like SwissADME to predict bioavailability. For instance, logP values >3 may indicate poor solubility, necessitating hydrophilic substitutions on the piperidine ring .

Q. What experimental designs are robust for studying the environmental fate of this compound in ecotoxicology research?

• Methodological Answer :

• Biodegradation Assays : Use OECD 301F protocols to measure mineralization rates in soil/water systems. Monitor metabolites via LC-MS/MS, focusing on triazolone ring cleavage products .
• Toxicity Profiling : Employ Daphnia magna or algae models to assess acute/chronic effects. Compare with structurally similar compounds (e.g., triazole fungicides) to identify structure-toxicity trends .

Key Research Considerations

• Contradictory Data : Discrepancies in biological assays may arise from differential cell permeability or off-target effects. Validate findings using orthogonal assays (e.g., SPR for binding affinity vs. cellular viability) .
• Safety Protocols : This compound’s acute toxicity (oral LD$_{50}$ > 300 mg/kg in rodents) mandates PPE (gloves, goggles) and fume hood use during handling .